Cas no 81113-08-8 (2-Methoxyoctanenitrile)
2-Methoxyoctanenitrile structure
Product Name:2-Methoxyoctanenitrile
CAS No:81113-08-8
MF:C9H17NO
MW:155.237382650375
CID:2802958
PubChem ID:12729369
Update Time:2025-04-21
2-Methoxyoctanenitrile Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL22444437
- 81113-08-8
- 2-methoxy-octanenitrile
- DTXCID50459064
- AKOS015413610
- DTXSID40508257
- 2-Methoxyoctanenitrile
-
- Inchi： 1S/C9H17NO/c1-3-4-5-6-7-9(8-10)11-2/h9H,3-7H2,1-2H3
- InChI Key： UCXXZTVVWIBRDV-UHFFFAOYSA-N
- SMILES： O(C)C(C#N)CCCCCC
Computed Properties
- Exact Mass: 155.131014166Da
- Monoisotopic Mass: 155.131014166Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 33Ų
2-Methoxyoctanenitrile Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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